Cas no 387-89-3 (2-(2,2,2-trifluoroacetyl)cyclohexan-1-one)

• Product Name: 2-(2,2,2-trifluoroacetyl)cyclohexan-1-one
• CAS No: 387-89-3
• MF: C₈H₉F₃O₂
• MW: 194.151073217392
• MDL: MFCD07779548
• CID: 316888
• PubChem ID: 238413
• Update Time: 2025-04-19

2-(2,2,2-trifluoroacetyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-Trifluoroacetyl)cyclohexanone
• 2-(2,2,2-trifluoroacetyl)cyclohexan-1-one
• 2-(TRIFLUOROACETYL)CYCLOHEXANONE
• Cyclohexanone,2-(2,2,2-trifluoroacetyl)-
• AKOS000313456
• Cyclohexanone, 2-(trifluoroacetyl)-
• trifluoroacetylcyclohexanone
• CS-0206067
• SCHEMBL3107746
• 2-(trifluoroacetyl)cyclohexan-1-one
• CHEMBL4451771
• NSC-42753
• MFCD07779548
• DTXSID90285768
• A873776
• EN300-53632
• YDFLGIXUFCIELL-UHFFFAOYSA-N
• NSC42753
• 387-89-3
• BBL104337
• STK350814
• DB-093121

• MDL： MFCD07779548
• Inchi： 1S/C8H9F3O2/c9-8(10,11)7(13)5-3-1-2-4-6(5)12/h5H,1-4H2
• InChI Key： YDFLGIXUFCIELL-UHFFFAOYSA-N
• SMILES： FC(C(C1C(CCCC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 194.05500
• Monoisotopic Mass: 194.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 2

Experimental Properties

• Density: 1.289
• Boiling Point: 219.3°Cat760mmHg
• Flash Point: 72.9°C
• Refractive Index: 1.411
• PSA: 34.14000
• LogP: 1.87710